N-(2-hydroxyphenyl)-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide

• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: N-(2-hydroxyphenyl)-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H22N2O4S/c1-14-6-8-16(9-7-14)26(24,25)21-12-10-15(11-13-21)19(23)20-17-4-2-3-5-18(17)22/h2-9,15,22H,10-13H2,1H3,(H,20,23)
• InChI Key: YKRWRIZHVJSBLF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=CC=C3O

Description

N-(2-hydroxyphenyl)-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide, also known as HPP-4382, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamide derivatives and has been studied for its anti-inflammatory, anti-tumor, and anti-cancer properties.

Mechanism of Action

The mechanism of action of N-(2-hydroxyphenyl)-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide is not fully understood, but it has been reported to act as an inhibitor of the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer. This compound has been found to inhibit the phosphorylation of IκBα and p65, which are key components of the NF-κB signaling pathway, leading to the inhibition of pro-inflammatory cytokine expression and tumor cell growth.
Biochemical and Physiological Effects
This compound has been reported to have various biochemical and physiological effects. In a study by Zhang et al. (2019), this compound was found to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA) in LPS-stimulated macrophages, indicating its potential antioxidant properties. In another study by Liu et al. (2020), this compound was found to induce apoptosis in human hepatocellular carcinoma cells through the upregulation of Bax and downregulation of Bcl-2, which are key regulators of the apoptotic pathway.

Advantages and Limitations for Lab Experiments

N-(2-hydroxyphenyl)-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide has several advantages for lab experiments, including its high purity and stability, which make it suitable for use in various assays. However, one limitation of this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(2-hydroxyphenyl)-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide. One potential direction is to investigate its potential therapeutic applications in other diseases such as neurodegenerative disorders. Another direction is to study its pharmacokinetics and pharmacodynamics in vivo to better understand its efficacy and safety. Furthermore, the development of this compound analogs with improved solubility and bioavailability may also be an area of future research.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications in various diseases such as cancer and inflammation. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

The synthesis of N-(2-hydroxyphenyl)-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide involves the reaction of 2-hydroxybenzaldehyde with piperidine-4-carboxylic acid, followed by the reaction with 4-methylbenzenesulfonyl chloride. The resulting product is then purified through column chromatography to obtain pure this compound. The synthesis method has been reported in a scientific publication by Zhang et al. (2019).

Scientific Research Applications

N-(2-hydroxyphenyl)-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. In a study by Zhang et al. (2019), this compound was found to have anti-inflammatory effects by inhibiting the expression of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α in lipopolysaccharide (LPS)-stimulated macrophages. In another study by Liu et al. (2020), this compound was found to have anti-tumor effects by inhibiting the growth of human hepatocellular carcinoma cells through the induction of apoptosis.